5-Bromo-1,3-difluoro-2-(methanesulfonyl)benzene

• CAS No.: 648905-86-6
• Molecular Formula: C7H5BrF2O2S
• Molecular Weight: 271.08 g/mol
• IUPAC Name: 5-bromo-1,3-difluoro-2-methylsulfonylbenzene
• InChI: InChI=1S/C7H5BrF2O2S/c1-13(11,12)7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
• InChI Key: XRZOENGKVVPKCY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C=C1F)Br)F

Description

5-Bromo-1,3-difluoro-2-(methanesulfonyl)benzene is a useful research compound. Its molecular formula is C7H5BrF2O2S and its molecular weight is 271.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 5-bromo-1,3-difluoro-2-methylsulfanyl-benzene (1.1 g, 4.6 mmol), oxone (11 g, 18.4 mmol) and methanol (20 mL). Stir for 12 hours. Filter the suspension and evaporate the filtrate. Dissolve the residue in dichloromethane (100 mL) and add water (100 mL). Separate the organic layer and wash with brine (50 mL). Dry with MgSO4, filter and concentrate in vacuo. Chromatograph the residue on a column eluting the material with diethyl ether in hexane (0 to 5%) to give 497 mg of the title compound (40%).